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Compound of Interest

Compound Name: 7-Hydroxycoumarin sulfate-d5

Cat. No.: B12406468

For researchers, scientists, and drug development professionals, the proper handling of
chemical compounds is paramount to ensure laboratory safety and experimental integrity. This
guide provides essential, immediate safety and logistical information for handling 7-
Hydroxycoumarin sulfate-d5, including operational and disposal plans.

Compound Identification:

Identifier Value

(3,4,5,6,8-pentadeuterio-2-oxochromen-7-yl)

IUPAC Name

hydrogen sulfate[1]
Molecular Formula CoDsH106S
CAS Number 1215683-02-5[1]

Personal Protective Equipment (PPE)

When handling 7-Hydroxycoumarin sulfate-d5, a comprehensive PPE strategy is essential to
minimize exposure. The following table summarizes the recommended PPE based on general
guidance for coumarin compounds.[2][3][4]
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Protection Type

Specification

Rationale

Eye/Face Protection

Safety goggles with side
shields or a face shield.[2][3][5]

Protects against dust particles

and potential splashes.

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile rubber).[2][5]

Prevents direct skin contact.
Some coumarins may cause

allergic skin reactions.[5]

Skin and Body Protection

Laboratory coat.[2][3]

Protects skin and personal

clothing from contamination.

Respiratory Protection

Particulate filter respirator
(e.g., N95) or use within a

chemical fume hood.[5]

To be used when handling the
powder to avoid inhalation of
dust.[4][5]

Operational Plan: Step-by-Step Handling

Procedures

Adherence to proper handling procedures is critical for maintaining a safe laboratory

environment.

1. Receiving and Inspection:

o Upon receipt, visually inspect the package for any signs of damage or leakage.

o Wear appropriate PPE (gloves and safety glasses) when opening the package.

« Verify that the container is properly labeled and sealed.

2. Storage:

o Store in a tightly sealed container.

o Keep in a dry, cool, and well-ventilated place.[6] Recommended storage temperature may

vary; refer to the supplier's instructions, which may specify room temperature or refrigeration

(e.g., +4°C).
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3. Weighing and Solution Preparation:

 All handling of the solid compound and preparation of solutions should be conducted in a
well-ventilated chemical fume hood to minimize dust generation and inhalation.[2][4]

o Use appropriate tools (e.g., spatula, weighing paper) to handle the solid compound, avoiding
the creation of dust.[3]

e When preparing a solution, slowly add the solid to the solvent to avoid splashing.
4. Experimental Use:

o Always wear the recommended PPE as detailed in the table above.

e Handle solutions with care to prevent splashes to the skin or eyes.

5. Spill Response:

 In the event of a small spill, alert others in the vicinity.

o Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., vermiculite,
sand).

o Collect the absorbed material into a suitable container for hazardous waste disposal.
o Clean the spill area with an appropriate solvent, followed by soap and water.

o For large spills, evacuate the area and contact the institution's environmental health and
safety (EHS) office.

Disposal Plan

Proper disposal of 7-Hydroxycoumarin sulfate-d5 and associated waste is crucial to prevent
environmental contamination and ensure regulatory compliance.

e Waste Characterization: Unused 7-Hydroxycoumarin sulfate-d5 and any materials heavily
contaminated with it should be treated as hazardous chemical waste.
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» Containerization: Collect waste in a clearly labeled, sealed container suitable for chemical
waste.

o Disposal: Dispose of the chemical waste through your institution's EHS office, following all
local, state, and federal regulations. Do not dispose of it down the drain or in regular trash.[5]

Experimental Workflow

The following diagram illustrates the general workflow for safely handling 7-Hydroxycoumarin
sulfate-d5 in a laboratory setting.
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Safe handling workflow for 7-Hydroxycoumarin sulfate-d5.
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Disclaimer: This guide is intended for informational purposes only and is based on general
principles of laboratory safety and information available for related compounds. A specific
Safety Data Sheet (SDS) for 7-Hydroxycoumarin sulfate-d5 was not found. The SDS for the
non-deuterated analogue, 7-hydroxy Coumarin sulfate (potassium salt), indicates it is not
classified as a hazardous substance.[7] However, some coumarin compounds may be toxic if
swallowed or cause allergic skin reactions.[5] Always consult your institution's EHS office for
specific guidance and adhere to all applicable safety regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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